Cas no 14070-51-0 (2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide)

• Product name: 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide
• CAS No: 14070-51-0
• MF: C₇H₄ClNO₃S
• MW: 217.629559516907
• MDL: MFCD00274277
• CID: 166280
• PubChem ID: 354334387

2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-chloro-, 1,1-dioxide
• N-Chlorosaccharin
• 2-chloro-1,1-dioxo-1,2-benzothiazol-3-one
• <i>N<
• 2-chlorobenzo-1,2-thiazolin-3-one-1,1-dioxide
• 2-Chloro-1,2-benzisothiazol-3(2H)-one 1,1-Dioxide
• 2-CHLORO-1,2-BENZISOTHIAZOL-3(2H)ONE 1,1-DIOXIDE
• 2-Chlorobenzo[d]isothiazol-3(2H)-one 1,1-dioxide
• N-Chlorosaccharin 99%
• N-Chlorosaccharin,98%
• 1,2-Benzisothiazol-3(2H)-one, 2-chloro-, 1,1-dioxide
• G35NK0CTFF
• N-chlorosaccharine
• NCSA
• NCSAC
• N-Chlorosaccharin [MI]
• o-Benzoic N-chlorosulphinide
• VZ33239
• AK313696
• C1674
• 1,2-Benzisothiaz
• J-007420
• N-Chlorosaccharin, 99%
• CS-0163227
• MFCD00274277
• 2-chloro-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• SCHEMBL357313
• 14070-51-0
• 2-Chlorobenzo[d]isothiazol-3(2H)-one1,1-dioxide
• AKOS027322540
• D70721
• SY234483
• DTXSID40404563
• DS-11968
• A925414
• UNII-G35NK0CTFF
• Q27278679
• 2-chloro-2,3-dihydro-1lambda,2-benzothiazole-1,1,3-trione
• DTXCID10355417
• DB-231473
• 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide

• MDL： MFCD00274277
• Inchi： 1S/C7H4ClNO3S/c8-9-7(10)5-3-1-2-4-6(5)13(9,11)12/h1-4H
• InChI Key： VKWMGUNWDFIWNW-UHFFFAOYSA-N
• SMILES： ClN1C(C2=C([H])C([H])=C([H])C([H])=C2S1(=O)=O)=O

Computed Properties

• Exact Mass: 216.96000
• Monoisotopic Mass: 216.960041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Not available
• Density: 1.77
• Melting Point: 148-152 °C (lit.)
• Boiling Point: 388.6°C at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.693
• PSA: 62.83000
• LogP: 2.00360
• Solubility: Not available

2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H332-H351
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40
• Storage Condition：0-10°C

2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide

Comprehensive Overview of 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide (CAS No. 14070-51-0)

2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide (CAS No. 14070-51-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in industrial and research settings. This compound, often referred to by its abbreviated name CBDTD, belongs to the class of benzodisothiazole derivatives, which are known for their stability and reactivity under specific conditions. The presence of a chloro group and sulfone moieties in its structure enhances its versatility, making it a subject of interest in advanced chemical synthesis and material science.

In recent years, the demand for high-performance chemical intermediates like 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide has surged, driven by innovations in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and manufacturers are increasingly exploring its potential as a building block for complex molecules, particularly in the development of bioactive compounds and functional materials. Its CAS No. 14070-51-0 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature and regulatory documents.

The synthesis of CBDTD involves precise organic reactions, often requiring controlled conditions to achieve high purity and yield. Its molecular structure features a benzodisothiazole core with a chlorine substituent at the 2-position and two sulfonyl groups, contributing to its distinct physicochemical properties. These characteristics make it suitable for applications such as polymer stabilization, catalysis, and dye synthesis, aligning with current trends in sustainable chemistry and green manufacturing.

One of the most frequently searched topics related to 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide is its role in advanced material design. With the growing emphasis on smart materials and nanotechnology, this compound has garnered attention for its potential to modify surface properties and enhance thermal stability. Additionally, its electrochemical behavior is being investigated for applications in energy storage systems, such as lithium-ion batteries and supercapacitors, addressing the global push for renewable energy solutions.

From a safety and handling perspective, CAS No. 14070-51-0 requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance under most regulatory frameworks, its chemical reactivity necessitates careful storage and handling to prevent degradation or unintended reactions. This aligns with the broader industry focus on responsible chemical management and workplace safety.

In the context of market trends, the global supply chain for 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide is influenced by factors such as raw material availability, technological advancements, and regulatory policies. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet the rising demand from research institutions and industrial applications. Furthermore, the compound's patent landscape reflects ongoing innovation, with several intellectual property filings related to its derivatives and applications.

For researchers seeking analytical data on CBDTD, techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structural integrity. These methods are essential for quality control in both academic studies and industrial production, ensuring consistency and reproducibility. The compound's spectral properties are well-documented, facilitating its identification and characterization in complex mixtures.

Looking ahead, the future of 2-Chlorobenzodisothiazol-3(2H)-one-1,1-dioxide lies in its integration into cutting-edge technologies. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in the development of next-generation materials and chemical processes. Its multifunctional nature and adaptability make it a valuable asset in addressing contemporary challenges in chemistry and engineering.